Cas no 528831-13-2 (N-Benzyl-2-hydroxyquinoline-4-carboxamide)
N-Benzyl-2-hydroxyquinoline-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-benzyl-2-hydroxyquinoline-4-carboxamide
- MLS000564195
- HMS1757D16
- HMS2416E24
- SMR000151754
- N-benzyl-2-oxo-1H-quinoline-4-carboxamide
- R5358
- 4-quinolinecarboxamide, 2-hydroxy-N-(phenylmethyl)-
- Z27749797
- N-Benzyl-2-hydroxyquinoline-4-carboxamide
-
- Inchi: 1S/C17H14N2O2/c20-16-10-14(13-8-4-5-9-15(13)19-16)17(21)18-11-12-6-2-1-3-7-12/h1-10H,11H2,(H,18,21)(H,19,20)
- InChI Key: USLUCLVXNFSRDW-UHFFFAOYSA-N
- SMILES: O=C(C1=CC(NC2C=CC=CC1=2)=O)NCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 438
- Topological Polar Surface Area: 58.2
N-Benzyl-2-hydroxyquinoline-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N289115-100mg |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 100mg |
$ 185.00 | 2022-06-02 | ||
| TRC | N289115-250mg |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 250mg |
$ 380.00 | 2022-06-02 | ||
| TRC | N289115-500mg |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 500mg |
$ 600.00 | 2022-06-02 | ||
| Chemenu | CM260730-1g |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 97% | 1g |
$302 | 2021-08-18 | |
| Chemenu | CM260730-5g |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 97% | 5g |
$853 | 2021-08-18 | |
| Chemenu | CM260730-1g |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 97% | 1g |
$359 | 2022-06-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1804813-5g |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 98% | 5g |
¥13269.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1804813-10g |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 98% | 10g |
¥15133.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1804813-25g |
N-Benzyl-2-hydroxyquinoline-4-carboxamide |
528831-13-2 | 98% | 25g |
¥27150.00 | 2024-05-10 |
N-Benzyl-2-hydroxyquinoline-4-carboxamide Related Literature
-
1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on N-Benzyl-2-hydroxyquinoline-4-carboxamide
N-Benzyl-2-hydroxyquinoline-4-carboxamide (CAS No. 528831-13-2): A Comprehensive Overview in Modern Chemical Biology
N-Benzyl-2-hydroxyquinoline-4-carboxamide, identified by the chemical compound identifier CAS No. 528831-13-2, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic amide derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The compound's molecular framework, featuring a benzyl substituent and hydroxyl group on a quinoline core, positions it as a versatile scaffold for drug discovery and therapeutic development.
The structural motif of N-Benzyl-2-hydroxyquinoline-4-carboxamide encompasses a quinoline ring system, which is well-documented for its broad spectrum of biological interactions. Quinoline derivatives have long been recognized for their pharmacological significance, with applications ranging from antimalarial agents to anticancer therapies. The introduction of a hydroxyl group at the 2-position and an amide functionality at the 4-position further enhances the compound's potential by modulating its solubility, bioavailability, and interaction with biological targets.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and mechanisms of action of N-Benzyl-2-hydroxyquinoline-4-carboxamide. These studies have revealed that the compound exhibits notable interactions with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic challenges. For instance, preliminary investigations indicate that this derivative may interfere with the activity of kinases and other signaling proteins, making it a candidate for developing treatments against inflammatory diseases and cancer.
The benzyl group in the molecular structure of N-Benzyl-2-hydroxyquinoline-4-carboxamide plays a crucial role in determining its pharmacokinetic properties. This aromatic side chain contributes to the compound's stability in biological environments and enhances its binding affinity to target proteins. Additionally, the hydroxyl group at the 2-position serves as a hydrogen bond acceptor, facilitating interactions with polar residues in biological targets. These features collectively contribute to the compound's potential as a lead molecule in drug development.
In vitro studies have demonstrated that N-Benzyl-2-hydroxyquinoline-4-carboxamide exhibits inhibitory effects on several key enzymes involved in disease pathways. Notably, research has shown that this compound can suppress the activity of tyrosine kinases, which are aberrantly activated in various cancers. The ability to modulate kinase activity is particularly significant, as kinases are central mediators of cellular signaling pathways that regulate growth, differentiation, and survival. By inhibiting these enzymes, N-Benzyl-2-hydroxyquinoline-4-carboxamide may offer a novel therapeutic approach to cancer treatment.
Beyond its potential in oncology, N-Benzyl-2-hydroxyquinoline-4-carboxamide has shown promise in addressing inflammatory conditions. Chronic inflammation is implicated in numerous diseases, including cardiovascular disorders, autoimmune conditions, and neurodegenerative diseases. Studies suggest that this compound can modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. The precise mechanisms by which it exerts these effects are still under investigation but preliminary findings are encouraging for further exploration.
The synthesis of N-Benzyl-2-hydroxyquinoline-4-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the quinoline core and incorporating the benzyl substituent. These synthetic strategies highlight the compound's accessibility for further medicinal chemistry modifications.
The pharmacological profile of N-Benzyl-2-hydroxyquinoline-4-carboxamide has been further explored through preclinical studies using cell-based assays and animal models. These experiments have provided valuable insights into its efficacy against various disease states. For example, animal models of inflammation have shown that administration of this compound leads to reduced inflammatory markers and alleviation of symptoms associated with chronic inflammation. Similarly, studies in cancer models have demonstrated its ability to inhibit tumor growth and metastasis.
The safety profile of N-Benzyl-2-hydroxyquinoline-4-carboxamide is another critical aspect that has been evaluated during preclinical development. Toxicology studies have assessed its acute and chronic toxicity levels, providing data on its potential side effects and dosing regimens. Preliminary results indicate that the compound is well-tolerated at therapeutic doses but may exhibit some degree of hepatotoxicity at higher concentrations. These findings are essential for guiding future clinical trials and ensuring patient safety.
The future directions for research on N-Benzyl-2-hydroxyquinoline-4-carboxamide include optimizing its chemical structure for improved pharmacological properties and exploring new therapeutic applications. By leveraging structure-based drug design principles, researchers aim to enhance its binding affinity to biological targets while minimizing off-target effects. Additionally, investigating novel synthetic routes could facilitate large-scale production for clinical trials and commercialization.
In conclusion, N-Benzyl-2-hydroxyquinoline-4-carboxamide (CAS No. 528831-13-2) represents a compelling candidate for therapeutic intervention in various diseases. Its unique structural features combined with promising preclinical data position it as a valuable asset in pharmaceutical research. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for unmet medical needs.
528831-13-2 (N-Benzyl-2-hydroxyquinoline-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)